Cas no 76889-13-9 (2,5-Dichloro-4-fluoropyrimidine)

• Product Name: 2,5-Dichloro-4-fluoropyrimidine
• CAS No: 76889-13-9
• MF: C₄HCl₂FN₂
• MW: 166.96854186058
• CID: 4826836
• Update Time: 2025-10-25

2,5-Dichloro-4-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-fluoropyrimidine
• 2,5-Dichloro-4-fluoropyrimidine

• Inchi： 1S/C4HCl2FN2/c5-2-1-8-4(6)9-3(2)7/h1H
• InChI Key： MJZOUJUKIDQXAB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2,5-Dichloro-4-fluoropyrimidine

Recent Advances in the Application of 2,5-Dichloro-4-fluoropyrimidine (CAS: 76889-13-9) in Chemical Biology and Pharmaceutical Research

2,5-Dichloro-4-fluoropyrimidine (CAS: 76889-13-9) is a fluorinated pyrimidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, drug discovery, and chemical biology. This heterocyclic compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors, antiviral agents, and anticancer therapeutics. Recent studies have highlighted its unique reactivity patterns, which enable selective functionalization at multiple positions, making it a valuable scaffold for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,5-Dichloro-4-fluoropyrimidine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce diverse substituents at the 4- and 5-positions, resulting in compounds with improved selectivity profiles against off-target kinases. Molecular docking studies revealed that the fluorine atom at the 4-position plays a crucial role in forming hydrogen bonds with the hinge region of BTK, while the chloro groups at the 2- and 5-positions allow for further structural modifications to optimize pharmacokinetic properties.

In the field of antiviral research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the use of 2,5-Dichloro-4-fluoropyrimidine in the development of broad-spectrum antiviral agents targeting RNA-dependent RNA polymerases. The study reported that derivatives containing this core structure exhibited potent activity against SARS-CoV-2 and influenza viruses, with EC50 values in the low micromolar range. The electron-withdrawing effects of the chlorine and fluorine substituents were found to enhance the metabolic stability of these compounds, addressing a common limitation of previous pyrimidine-based antivirals.

From a synthetic chemistry perspective, advancements in the preparation of 2,5-Dichloro-4-fluoropyrimidine have been reported in several recent patents. A 2023 patent application (WO2023187654) disclosed an improved synthetic route that achieves higher yields (85-90%) and better purity (>99%) compared to traditional methods. The new protocol employs continuous flow chemistry and utilizes safer fluorinating reagents, addressing previous challenges related to scalability and environmental concerns associated with the use of hazardous fluorination agents.

Recent pharmacological studies have also explored the potential of 2,5-Dichloro-4-fluoropyrimidine derivatives in targeted cancer therapies. A 2024 study in Molecular Cancer Therapeutics demonstrated that certain derivatives could selectively inhibit mutant forms of EGFR while sparing wild-type receptors, potentially reducing side effects in non-small cell lung cancer treatment. The researchers attributed this selectivity to the unique electronic properties imparted by the specific halogen substitution pattern of the parent compound.

Looking forward, the versatility of 2,5-Dichloro-4-fluoropyrimidine continues to inspire new research directions. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) technology, where its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties is being evaluated. Additionally, its potential in radiopharmaceutical development is being examined, with preliminary studies suggesting that the fluorine-18 labeled analog could serve as a PET imaging probe for various disease states.

In conclusion, 2,5-Dichloro-4-fluoropyrimidine (CAS: 76889-13-9) remains a highly valuable building block in pharmaceutical research, with recent advances demonstrating its expanding role in multiple therapeutic areas. Its unique combination of reactivity, stability, and ability to participate in diverse chemical transformations ensures its continued importance in drug discovery pipelines. Future research will likely focus on further optimizing synthetic methodologies and exploring novel biological applications of this versatile scaffold.